N-(5-chloropyridin-2-yl)-4-ethylbenzamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-4-ethylbenzamide
• InChI: InChI=1S/C14H13ClN2O/c1-2-10-3-5-11(6-4-10)14(18)17-13-8-7-12(15)9-16-13/h3-9H,2H2,1H3,(H,16,17,18)
• InChI Key: KQJKTFXZRHUGIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

“N-(5-chloropyridin-2-yl)-4-ethylbenzamide” is a chemical compound. Its exact properties and applications are not available in my current knowledge base.

Scientific Research Applications

Synthesis and Chemical Development

• A study by Li et al. (2015) describes a facile method for synthesizing N-(5-chloropyridin-2-yl)-2-(4-(N,N-dimethylcarbamimidoyl)benzamido)-5-methoxybenzamide (Betrixaban), starting from 5-methoxy-2-nitrobenzoic acid. This method is noted for avoiding a dechlorinated impurity and is suitable for large-scale production, indicating a potential application in industrial pharmaceutical synthesis (Li et al., 2015).

Antimycobacterial Properties

• Nawrot et al. (2020) explored a series of N‐pyridinylbenzamides, including N-(5-chloropyridin-2-yl) variants, for their antimycobacterial activity. They found that some compounds showed broad-spectrum activity against various Mycobacterium species, highlighting their potential in developing new antimycobacterial drugs (Nawrot et al., 2020).

Antiallergic Activity

• Menciu et al. (1999) synthesized a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including N-(5-chloropyridin-2-yl) derivatives, in search of novel antiallergic compounds. This research indicates potential application in allergy treatment (Menciu et al., 1999).

Potential in Cancer Research

• Huang et al. (2020) reported on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, showing marked inhibition against various human cancer cell lines, suggesting its relevance in cancer research and potential therapeutic applications (Huang et al., 2020).